Cas no 1356923-76-6 (2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine)
1356923-76-6 structure
Product Name:2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
CAS No:1356923-76-6
MF:C18H18BClN2O3
MW:356.611123561859
CID:2120962
Update Time:2023-11-19
2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine
- CID 125506743
- Oxazolo[4,5-c]pyridine, 2-[2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
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- Inchi: 1S/C18H18BClN2O3/c1-17(2)18(3,4)25-19(24-17)11-5-6-13(20)12(9-11)16-22-14-10-21-8-7-15(14)23-16/h5-10H,1-4H3
- InChI Key: CVKLMIGIRWZPPI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1C1=NC2C=NC=CC=2O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 491
- Topological Polar Surface Area: 57.4
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 479.7±45.0 °C(Predicted)
- pka: 0.88±0.50(Predicted)
2-(2-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)oxazolo[4,5-c]pyridine Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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